Cas no 2228832-62-8 (4-(difluoromethoxy)-2-fluorobenzene-1-carboximidamide)

• Product Name: 4-(difluoromethoxy)-2-fluorobenzene-1-carboximidamide
• CAS No: 2228832-62-8
• MF: C₈H₇F₃N₂O
• MW: 204.149192094803
• CID: 6550958
• PubChem ID: 165641043
• Update Time: 2025-08-02

4-(difluoromethoxy)-2-fluorobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-2-fluorobenzene-1-carboximidamide
• EN300-1967482
• 2228832-62-8

• Inchi： 1S/C8H7F3N2O/c9-6-3-4(14-8(10)11)1-2-5(6)7(12)13/h1-3,8H,(H3,12,13)
• InChI Key： GWSYEBSIRDUEFH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(=N)N)OC(F)F

Computed Properties

• Exact Mass: 204.05104734g/mol
• Monoisotopic Mass: 204.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.1Ų

Additional information on 4-(difluoromethoxy)-2-fluorobenzene-1-carboximidamide

4-(Difluoromethoxy)-2-fluorobenzene-1-carboximidamide: A Comprehensive Overview

The compound CAS No. 2228832-62-8, also known as 4-(difluoromethoxy)-2-fluorobenzene-1-carboximidamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a benzene ring substituted with a difluoromethoxy group at the 4-position and a fluorine atom at the 2-position, along with a carboximidamide group at the 1-position. The combination of these substituents imparts distinctive chemical and biological properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 4-(difluoromethoxy)-2-fluorobenzene-1-carboximidamide in drug discovery and development. Researchers have explored its role as a potential lead compound for designing novel therapeutic agents targeting various diseases, including cancer and inflammatory conditions. The presence of fluorine atoms in the molecule enhances its lipophilicity, which is a desirable property for improving drug bioavailability. Additionally, the carboximidamide group contributes to hydrogen bonding capabilities, further enhancing its potential for interacting with biological targets.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the benzene ring with appropriate substituents and the subsequent introduction of the carboximidamide group. Advanced techniques such as Suzuki coupling and nucleophilic substitution have been employed in its synthesis, showcasing the versatility of modern organic chemistry methods.

In terms of applications, 4-(difluoromethoxy)-2-fluorobenzene-1-carboximidamide has been extensively studied for its role in medicinal chemistry. Its ability to modulate enzyme activity and influence cellular signaling pathways makes it a promising candidate for developing drugs targeting complex biological systems. Recent research has also explored its potential as a building block for constructing more complex molecular architectures, further expanding its utility in chemical synthesis.

The structural uniqueness of this compound also makes it an interesting subject for theoretical studies. Computational chemistry approaches, such as molecular docking and quantum mechanics calculations, have been used to investigate its interaction with biomolecules and predict its pharmacokinetic properties. These studies provide valuable insights into optimizing the compound's properties for therapeutic applications.

In conclusion, CAS No. 2228832-62-8, or 4-(difluoromethoxy)-2-fluorobenzene-1-carboximidamide, represents a significant advancement in chemical synthesis and drug discovery. Its unique structure, coupled with promising biological activities, positions it as a valuable tool for researchers in various scientific disciplines. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in both academic research and industrial development.